4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine

• IUPAC Name: (5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)-pyrimidin-4-ylmethanone
• InChI: InChI=1S/C16H17N5O/c22-16(13-4-7-17-11-19-13)21-8-5-12-9-20(10-14(12)21)15-3-1-2-6-18-15/h1-4,6-7,11-12,14H,5,8-10H2
• InChI Key: WZPBUJWEJFLFQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)C(=O)C4=NC=NC=C4
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

The compound “4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine” is a complex organic molecule that contains a pyrimidine ring, which is a six-membered aromatic heterocycle analogous to pyridine. It also contains a pyrrole ring, which is a five-membered aromatic heterocycle.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyrimidine ring and a pyrrole ring, both of which are aromatic heterocycles. The exact crystal structure of this compound is not available in the search results.

Scientific Research Applications

4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine has been used in many different scientific research applications. It has been used in drug design, as it can be used to create new drugs with improved potency and selectivity. It has also been used in molecular imaging, as it can be used to detect and quantify molecules in a variety of biological samples. Additionally, this compound has been used in enzymatic studies, as it can be used to study the structure and function of enzymes.

Mechanism of Action

The mechanism of action of 4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine is not completely understood. However, it is believed that it acts as a ligand for certain proteins and enzymes, which can affect their activity. Additionally, it is believed that this compound can interact with DNA, which can affect its structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to interact with certain proteins and enzymes, which can affect their activity. Additionally, it has been shown to interact with DNA, which can affect its structure and function.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively inexpensive and can be used in a variety of applications. However, one limitation of using this compound is that its mechanism of action is not completely understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving 4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine. These include further research into its mechanism of action, its interactions with proteins and enzymes, and its interactions with DNA. Additionally, further research could be done to develop new methods for synthesizing and purifying this compound, as well as to develop new applications for it. Finally, further research could be done to develop new drugs and molecular imaging agents based on this compound.

Synthesis Methods

4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]pyrimidine can be synthesized from commercially available pyridine and pyrrole derivatives. The synthesis of this compound involves the condensation of 5-chloro-2-pyridinol with 4-hydroxy-3-pyrrolin-2-one in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aqueous solution at room temperature, and the product is purified by column chromatography.